![molecular formula C18H21N5O3 B2738411 2-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione CAS No. 941936-56-7](/img/structure/B2738411.png)
2-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains a pyrrolidinone group, which is a five-membered lactam . It’s a colorless liquid that is miscible with water and most common organic solvents . A variety of pharmaceutical drugs are 2-pyrrolidone derivatives .
Synthesis Analysis
While specific synthesis methods for this compound are not available, substituted 2-(2-oxopyrrolidin-1-yl)acetamides can be synthesized through the reaction of chloroacetamide with 2 equiv of γ-aminobutyric acid potassium salts .Scientific Research Applications
Synthesis and Biological Activity
Researchers have explored the synthesis of highly functionalized tetrahydropyridines and other related heterocycles due to their potential biological activities. These compounds have been synthesized through various reactions, including Diels-Alder reactions, showcasing their versatility and potential for generating bioactive molecules (Wasilewska et al., 2011).
Insecticidal Assessment
Innovative heterocycles incorporating a thiadiazole moiety, synthesized from related precursors, were evaluated for their insecticidal properties against pests such as the cotton leafworm. This underscores the compound's role in developing new agrochemicals (Fadda et al., 2017).
Heterocyclic Compounds Preparation
The utility of α-Oxoketene O, N-acetals in synthesizing various heterocyclic compounds, including pyrrolidine and pyridinone derivatives, highlights the compound's significance in organic synthesis and drug development (Ohta et al., 2002).
Antimicrobial Applications
The synthesis of new thiophene-based heterocycles, including derivatives related to the initial compound, and their evaluation for antimicrobial activity indicate their potential use in developing new antimicrobial agents. These compounds have shown promising activity against various microbial strains, underscoring their relevance in medicinal chemistry and pharmaceutical research (Mabkhot et al., 2016).
Properties
IUPAC Name |
8-(4-methylphenyl)-2-(2-oxo-2-pyrrolidin-1-ylethyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5O3/c1-13-4-6-14(7-5-13)21-10-11-22-16(25)17(26)23(19-18(21)22)12-15(24)20-8-2-3-9-20/h4-7H,2-3,8-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGHKPUQCAKEUIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.